Cas no 10089-23-3 (Hetisan-2,11,13-triol,(2a,11a,13R)-)

• Product Name: Hetisan-2,11,13-triol,(2a,11a,13R)-
• CAS No: 10089-23-3
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 185441
• PubChem ID: 431673
• Update Time: 2025-04-19

Hetisan-2,11,13-triol,(2a,11a,13R)- Chemical and Physical Properties

Names and Identifiers

• Hetisan-2,11,13-triol,(2a,11a,13R)-
• HETISINE
• 1H,4H,7H-6a,9-Ethano-5,7,10b-methenodibenz[cd,f]indole,hetisan-2,11,13-triol deriv.
• Delatine
• Hetisine(6CI,7CI,8CI)
• NSC 295656
• NSC-295656
• 10089-23-3
• NSC295656
• DTXSID00905824
• Hetisan-2,11,13-triol

• Inchi： 1S/C20H27NO3/c1-8-3-19-6-10-15-18(2)4-9(22)5-20(15)16(19)14(24)11(8)13(23)12(19)17(20)21(10)7-18/h9-17,22-24H,1,3-7H2,2H3
• InChI Key： PIWJSAMCEMZIDO-UHFFFAOYSA-N
• SMILES： OC1C2C(=C)CC34CC5C6C7(C)CC(CC6(C31)C(C4C2O)N5C7)O

Computed Properties

• Exact Mass: 329.199094g/mol
• Monoisotopic Mass: 329.199094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 329.4g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids